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Compound of Interest

Compound Name: 1,2-Dibromoanthracene

Cat. No.: B15476559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for

1,2-Dibromoanthracene. It is intended for informational purposes for a professional audience

and should not be substituted for a comprehensive Safety Data Sheet (SDS) or professional

safety consultation. Users should always consult the most current SDS from their supplier and

adhere to all applicable safety regulations.

Introduction
1,2-Dibromoanthracene is a polycyclic aromatic hydrocarbon (PAH) derivative. Like many

halogenated aromatic compounds, it requires careful handling due to potential health and

environmental hazards. This guide compiles available data on its properties, safety

precautions, and handling procedures to support its safe use in a research and development

setting. It is important to note that detailed toxicological data specifically for the 1,2-isomer is

limited, and much of the safety guidance is extrapolated from data on other dibromoanthracene

isomers and related compounds.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 1,2-Dibromoanthracene is

fundamental to its safe handling and storage.
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Property Value Reference

Molecular Formula C₁₄H₈Br₂ [1][2]

Molecular Weight 336.02 g/mol [1]

CAS Number 38193-30-5 [1][2]

Appearance

Data not available; other

isomers are typically yellow

powder or crystals.

[3]

Solubility

Data not available; other

isomers are soluble in solvents

like chloroform and DMSO with

heating.

Melting Point Data not available

Boiling Point Data not available

Hazard Identification and Classification
While a specific GHS classification for 1,2-Dibromoanthracene is not readily available, based

on data for other dibromoanthracene isomers, it should be handled as a substance with the

following potential hazards.
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Hazard Category Classification Precautionary Statements

Acute Toxicity (Oral)
Category 4 (Harmful if

swallowed)
P264, P270

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
P264, P280

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)
P280

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)
P261, P271

Hazardous to the Aquatic

Environment (Long-term)

Category 1 (Very toxic to

aquatic life with long lasting

effects)

P273

Note: This classification is based on data for related dibromoanthracene isomers and should be

used as a precautionary guideline.

Experimental Protocols: Safe Handling and
Personal Protective Equipment
Given the potential hazards, stringent adherence to safety protocols is mandatory when

handling 1,2-Dibromoanthracene.

Engineering Controls
Ventilation: All work with 1,2-Dibromoanthracene, especially with the solid powder, should

be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Safety Equipment: An accessible safety shower and eyewash station must be located in the

immediate vicinity of the handling area.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles with side-shields are required.
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Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn.

Skin and Body Protection: A lab coat or other impervious clothing is necessary to prevent

skin contact.

Respiratory Protection: For operations that may generate dust or aerosols, a suitable

respirator should be used.

General Hygiene Practices
Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

First Aid Measures
In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water while removing

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.
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Spill and Disposal Procedures
Spill Response

Evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection.

Prevent further leakage or spillage if it is safe to do so.

For solid spills, carefully sweep or scoop up the material and place it in a designated, labeled

container for disposal. Avoid generating dust.

For solutions, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable

container for disposal.

Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then wash with soap

and water.

Waste Disposal
Dispose of contaminated waste in accordance with local, state, and federal regulations.

This material may be considered hazardous waste.

Storage and Stability
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[3]

Incompatible Materials: Keep away from strong oxidizing agents.

Stability: The product is expected to be stable under normal storage conditions.

Toxicological Information
Detailed toxicological studies specifically on 1,2-Dibromoanthracene are not readily available

in the public domain. The information below is based on general knowledge of PAHs and data

from other dibromoanthracene isomers.
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Toxicological Endpoint Data

Acute Toxicity

No specific data available for the 1,2-isomer.

Other isomers are classified as harmful if

swallowed.

Carcinogenicity

There are no known carcinogenic chemicals in

this product at levels greater than or equal to

0.1% according to IARC, ACGIH, NTP, or OSHA

for some dibromoanthracene isomers.[4]

However, as a PAH derivative, it should be

handled with caution.

Mutagenicity No data available.

Reproductive Toxicity No data available.

Logical Workflow for Safe Chemical Handling
The following diagram illustrates a generalized workflow for the safe handling of a potentially

hazardous chemical like 1,2-Dibromoanthracene.
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Reaction
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Caption: Safe handling workflow for hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2-Dibromoanthracene | C14H8Br2 | CID 21885638 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Dibromoanthracene - Wikipedia [en.wikipedia.org]

3. WERCS Studio - Application Error [assets.thermofisher.com]

4. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Health and Safety Profile for 1,2-Dibromoanthracene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15476559#health-and-safety-data-for-1-2-
dibromoanthracene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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